Cas no 126829-66-1 (13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide)

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide is a specialized organic compound with significant applications in the synthesis of natural products and pharmaceuticals. Its unique structure and stereochemistry offer advantages in terms of chemical reactivity and selectivity, making it a valuable intermediate in the development of complex molecules. This compound's hydroxy and acetoxy groups provide versatility for further functionalization, enhancing its potential in medicinal chemistry research.

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide structure

126829-66-1 structure

Product Name:13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide

CAS No:126829-66-1

MF:C₁₇H₂₂O₅

MW:306.353585720062

CID:2002648

PubChem ID:137796342

Update Time:2025-06-20

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Chemical and Physical Properties

Names and Identifiers

- 13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
- 3beta-Hydroxy-13-acetoxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
- 13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
- (9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl)methyl acetate
- 126829-66-1
- [(6E,9S,10E,11Ar)-9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl]methyl acetate
- AKOS040760931
- Inchi： 1S/C17H22O5/c1-10-4-6-13-14(9-21-12(3)18)17(20)22-16(13)8-11(2)15(19)7-5-10/h5,8,15-16,19H,4,6-7,9H2,1-3H3
- InChI Key： DSMOADJYFRMMKC-UHFFFAOYSA-N
- SMILES： O1C(C(COC(C)=O)=C2CCC(C)=CCC(C(C)=CC12)O)=O

Computed Properties

Exact Mass: 306.14672380g/mol
Monoisotopic Mass: 306.14672380g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 568
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 2
XLogP3: 0.773
Topological Polar Surface Area: 72.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.2±0.1 g/cm3
Boiling Point: 504.9±50.0 °C at 760 mmHg
Flash Point: 183.2±23.6 °C
Vapor Pressure: 0.0±2.9 mmHg at 25°C

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2608-1 mg	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1		1mg	￥2435.00	2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A41480-5 mg	13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1		5mg	￥4800.0	2022-04-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2608-5mg	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1		5mg	￥ 3330	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2608-1 mL * 10 mM (in DMSO)	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1		1 mL * 10 mM (in DMSO)	￥ 3430	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	A41480-5mg	13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1	,97.5%	5mg	¥4800.0	2023-09-09
TargetMol Chemicals	TN2608-5 mg	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1	98%	5mg	￥ 3,330	2023-07-11
TargetMol Chemicals	TN2608-1 mL * 10 mM (in DMSO)	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1	98%	1 mL * 10 mM (in DMSO)	￥ 3430	2023-09-15
TargetMol Chemicals	TN2608-5mg	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1	98%	5mg	￥ 3330	2023-09-15
TargetMol Chemicals	TN2608-5mg	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1		5mg	￥ 3330	2024-07-24
TargetMol Chemicals	TN2608-1 ml * 10 mm	13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide	126829-66-1		1 ml * 10 mm	￥ 3430	2024-07-24